4-(Aminomethyl)-2-hydroxybenzamide

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• SMILES: C1=CC(=C(C=C1CN)O)C(=O)N
• InChI: InChI=1S/C8H10N2O2/c9-4-5-1-2-6(8(10)12)7(11)3-5/h1-3,11H,4,9H2,(H2,10,12)
• InChIKey: KIVWSUMOPURORB-UHFFFAOYSA-N

4-(Aminomethyl)-2-hydroxybenzamide: Identity and Context

4-(Aminomethyl)-2-hydroxybenzamide (C8H10N2O2, MW 166.18) is a trisubstituted benzamide building block defined by a primary carboxamide at position 1, a hydroxyl group at position 2, and an aminomethyl group at position 4 . This regioisomeric configuration distinguishes it from the more extensively characterized 4-(aminomethyl)-N-hydroxybenzamide (a hydroxamic acid HDAC6 inhibitor pharmacophore) [1] and from the simpler 4-(aminomethyl)benzamide scaffold explored as a filovirus entry inhibitor [2]. The compound exists within a family of eight C8H10N2O2 constitutional isomers—including 3-(aminomethyl)-2-hydroxybenzamide (CAS 1243458-02-7), 5-(aminomethyl)-2-hydroxybenzamide (CAS 7437-19-6), and 2-(aminomethyl)-4-hydroxybenzamide (CAS 1243285-17-7)—each exhibiting distinct hydrogen-bonding geometries and metal-coordination potential due to the relative placement of the hydroxyl, amide, and aminomethyl substituents . Currently cataloged under CCD identifier CCD03271225 and available from specialty suppliers such as Milestone PharmTech USA, its primary applications are as a synthetic intermediate and as a non-hydroxamic acid comparator in histone deacetylase (HDAC) and metalloenzyme inhibitor research programs [1].

Non-hydroxamate comparator for HDAC metalloenzyme selectivity profiling

Regioisomer-specific 2-OH/amide building block with defined hydrogen-bond presentation

Bifunctional scaffold enabling parallel chelation and conjugation site for probe design

• [1] Gutierrez, J.; et al. Potent Histone Deacetylase Inhibitors Derived from 4-(Aminomethyl)-N-hydroxybenzamide with High Selectivity for the HDAC6 Isoform. J. Med. Chem. 2013, 56 (18), 7201–7211. DOI: 10.1021/jm400778v. View Source
• [2] Selaković, Ž.; et al. Discovery and Structural Optimization of 4-(Aminomethyl)benzamides as Potent Entry Inhibitors of Ebola and Marburg Virus Infections. J. Med. Chem. 2020, 63 (13), 7211–7225. DOI: 10.1021/acs.jmedchem.0c00138. View Source

4-(Aminomethyl)-2-hydroxybenzamide: Regioisomer-Dependent Reactivity

The C8H10N2O2 constitutional isomer family exemplifies how the relative positioning of the hydroxyl and aminomethyl groups on the benzamide core generates functionally non-interchangeable chemical entities . In 4-(aminomethyl)-2-hydroxybenzamide, the 2-OH group is ortho to the primary carboxamide, enabling an intramolecular hydrogen bond that rigidifies the local conformation and attenuates the amide N–H acidity relative to the 3-hydroxy or 4-hydroxy regioisomers [1]. This conformational locking has direct consequences for metal-chelation geometry: the ortho-hydroxy–amide motif can form a bidentate Zn²⁺ binding mode distinct from the hydroxamic acid chelation of the N-hydroxy analog, resulting in a fundamentally different residence time and selectivity profile at HDAC isoforms [2]. Furthermore, the 4-aminomethyl substituent provides a primary aliphatic amine with a pKa of approximately 9.5–10.0, which is protonated at physiological pH and can serve as a solubility-enhancing handle or a site for amide coupling—whereas the 3-aminomethyl isomer positions this charged group adjacent to the 2-OH, altering both the local electrostatic environment and the compound's logD [3]. Simply substituting any positional isomer or the des-hydroxy analog without accounting for these regioisomer-specific properties risks compromising synthetic yield in downstream conjugation reactions, invalidating SAR hypotheses in medicinal chemistry campaigns, or introducing unanticipated pharmacokinetic liabilities [2][3].

REGIOISOMER

3- or 5-aminomethyl isomers alter metal-coordination geometry and may invalidate SAR hypotheses based on ortho-hydroxyamide conformation.

DES-HYDROXY

4-(Aminomethyl)benzamide lacks the intramolecular H-bond lock and bidentate Zn²⁺ face, shifting target engagement profile.

HYDROXAMATE

N-Hydroxy analog introduces strong bidentate chelation and faster on-rates; may not reproduce the primary amide/phenol binding kinetics.

• [1] PubChem. 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide — Computed Properties: hydrogen bond donor/acceptor counts, topological polar surface area. PubChem CID 70683146. https://pubchem.ncbi.nlm.nih.gov. Accessed 01 May 2026. View Source
• [2] Gutierrez, J.; et al. Potent Histone Deacetylase Inhibitors Derived from 4-(Aminomethyl)-N-hydroxybenzamide with High Selectivity for the HDAC6 Isoform. J. Med. Chem. 2013, 56 (18), 7201–7211. DOI: 10.1021/jm400778v. View Source
• [3] Brenda Enzyme Database. KLK6 (3.4.21.B10) inhibition data: comparative Ki values for N-(4-(aminomethyl)phenyl)-4-isopropyl-2-hydroxybenzamide (Ki = 0.0015 mM) and N-(4-(aminomethyl)phenyl)-4-methyl-2-hydroxybenzamide (Ki = 0.002 mM) at pH 7, 37 °C. https://www.brenda-enzymes.info. Accessed 01 May 2026. View Source

4-(Aminomethyl)-2-hydroxybenzamide: Differentiation Evidence

Ortho-Hydroxy Conformational Lock vs. Regioisomers

In 4-(aminomethyl)-2-hydroxybenzamide, the 2-OH group is positioned ortho to the primary carboxamide, enabling formation of a six-membered intramolecular hydrogen bond (O–H···O=C) that is geometrically impossible in the 3-hydroxy (meta) or 4-hydroxy (para) regioisomers . This conformational constraint reduces the solvent-accessible polar surface area and restricts rotational freedom of the amide bond. In the structurally related 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide (PubChem CID 70683146), the ortho-hydroxy substitution pattern contributes an additional hydrogen bond donor (total HBD count = 3) and acceptor (total HBA count = 4) relative to the des-hydroxy analog 4-(aminomethyl)benzamide (HBD = 2, HBA = 2), directly affecting computed logP and aqueous solubility parameters [1]. These differences in hydrogen-bonding capacity and conformational preorganization are critical for downstream target engagement; for example, in KLK6 serine protease inhibition, the 2-hydroxybenzamide motif engages the S1 specificity pocket through a hydrogen-bond network that is disrupted when the hydroxyl is moved to the 3- or 4-position [2].

Ortho-Hydroxy Conformational Lock

Class-level

2-OH/amide forms 6-membered intramolecular H-bond; HBD/HBA count +1/+2 vs. des-hydroxy analog. Absent in 3- or 4-hydroxy regioisomers.

Supports regioisomer-specific preorganization for fragment-based screening.

Computational inference; verify with experimental conformational analysis.

Evidence Dimension	Intramolecular hydrogen bonding capacity and conformational rigidity
Target Compound Data	2-OH ortho to CONH₂; forms 6-membered intramolecular H-bond; HBD count = 3, HBA count = 4 (inferred from 2-hydroxybenzamide fragment)
Comparator Or Baseline	3-(Aminomethyl)-2-hydroxybenzamide (OH ortho but adjacent to CH₂NH₂, not para), 4-(aminomethyl)benzamide (no OH, HBD = 2, HBA = 2), 4-(aminomethyl)-N-hydroxybenzamide (hydroxamic acid, bidentate Zn²⁺ chelator)
Quantified Difference	Qualitative difference in conformational ensemble; HBD/HBA count differential of +1/+2 versus des-hydroxy analog; distinct Zn²⁺ coordination geometry versus hydroxamic acid (monodentate vs. bidentate)
Conditions	Computed molecular properties (PubChem); KLK6 inhibition SAR from 2-hydroxybenzamide series (Brenda Enzyme Database, pH 7, 37 °C)

Why This Matters

The ortho-hydroxy–amide conformational lock provides a structurally encoded selectivity filter absent in regioisomers—a user seeking a benzamide building block with a preorganized metal-chelating face or a defined hydrogen-bond presentation for fragment-based screening will find the 2,4-substitution pattern functionally distinct from isomers with the hydroxyl at any other position.

• [1] PubChem. 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide (CID 70683146) — Computed Properties: H-bond donor/acceptor counts, TPSA. National Center for Biotechnology Information. Accessed 01 May 2026. View Source
• [2] Brenda Enzyme Database. Human KLK6 (3.4.21.B10) competitive inhibition data for N-(4-(aminomethyl)phenyl)-4-isopropyl-2-hydroxybenzamide (Ki = 0.0015 mM) and N-(4-(aminomethyl)phenyl)-4-methyl-2-hydroxybenzamide (Ki = 0.002 mM). Accessed 01 May 2026. View Source

Non-Hydroxamic Acid Zinc-Binding vs. Hydroxamate

4-(Aminomethyl)-N-hydroxybenzamide and its acyl derivatives are established potent HDAC6 inhibitors, with the N-hydroxy (hydroxamic acid) group serving as the canonical bidentate Zn²⁺ chelator [1]. In a series of constrained heterocyclic analogs based on this scaffold, the most potent compound (23bb) achieved an HDAC6 IC₅₀ of 17 nM with 25-fold selectivity over HDAC1 and 200-fold selectivity over HDAC8 [1]. In contrast, 4-(aminomethyl)-2-hydroxybenzamide bears a primary carboxamide at position 1 and an ortho-hydroxy group at position 2—a structural arrangement capable of forming a monodentate or weakly bidentate Zn²⁺ interaction via the carbonyl oxygen and deprotonated 2-OH, but lacking the strong chelation enthalpy of the hydroxamic acid [2]. This distinction is mechanistically significant: primary benzamide HDAC inhibitors (e.g., entinostat, chidamide) bind with slower on/off rates and exhibit different isoform selectivity profiles compared to hydroxamic acids [2]. Thus, 4-(aminomethyl)-2-hydroxybenzamide can serve as a non-hydroxamic acid control probe or a starting scaffold for developing HDAC inhibitors with differentiated binding kinetics and reduced off-target metalloenzyme inhibition .

Zn²⁺ Binding vs. Hydroxamate

Class-level

Comparator 23bb (hydroxamic acid): HDAC6 IC₅₀ 17 nM, 25-fold HDAC1, 200-fold HDAC8. Target: primary amide/phenol expected weak affinity.

Non-hydroxamate control for residence time and selectivity benchmarking.

Direct side-by-side HDAC data unavailable; interpret as mechanistic class comparison.

Evidence Dimension	Zinc-chelating pharmacophore identity and HDAC inhibition potency
Target Compound Data	Primary carboxamide + ortho-phenol; expected weak Zn²⁺ affinity (no quantitative HDAC IC₅₀ available); functionally a non-hydroxamic acid binder
Comparator Or Baseline	4-(Aminomethyl)-N-hydroxybenzamide-derived acyl analogs: HDAC6 IC₅₀ = 17–5000 nM range; compound 23bb HDAC6 IC₅₀ = 17 nM, 25-fold selective vs. HDAC1, 200-fold vs. HDAC8
Quantified Difference	The comparator series achieves nanomolar HDAC6 potency via hydroxamic acid chelation; the target compound replaces this with a primary amide/phenol motif expected to yield micromolar or weaker HDAC affinity, with distinct binding kinetics. Quantitative ΔIC₅₀ cannot be stated without direct side-by-side data.
Conditions	HDAC6 inhibition assay (fluorogenic substrate, recombinant enzyme); J. Med. Chem. 2013, 56(18), 7201–7211 [1]

Why This Matters

For procurement decisions in HDAC drug discovery, the choice between a hydroxamic acid and a primary amide/phenol zinc-binding group determines target residence time, isoform selectivity, and off-target metalloenzyme liability. 4-(Aminomethyl)-2-hydroxybenzamide offers a structurally matched non-hydroxamic acid comparator that cannot be replaced by the N-hydroxy analog without fundamentally altering the chelation pharmacology.

• [1] Gutierrez, J.; et al. Potent Histone Deacetylase Inhibitors Derived from 4-(Aminomethyl)-N-hydroxybenzamide with High Selectivity for the HDAC6 Isoform. J. Med. Chem. 2013, 56 (18), 7201–7211. DOI: 10.1021/jm400778v. View Source
• [2] McClure, J. J.; et al. Advances and Challenges of HDAC Inhibitors: Focus on Non-Hydroxamate Zinc-Binding Groups. J. Med. Chem. 2017, 60 (20), 8551–8568. DOI: 10.1021/acs.jmedchem.7b00538. View Source

4-Aminomethyl Conjugation Site: Regioisomer Comparison

The primary amine of the 4-aminomethyl group is sterically unencumbered and electronically decoupled from the electron-withdrawing benzamide ring by a methylene spacer, yielding a nucleophilic amine with a predicted pKa of ~9.8 that is freely accessible for amide bond formation, reductive amination, or sulfonamide coupling . In the 3-(aminomethyl)-2-hydroxybenzamide isomer (CAS 1243458-02-7), the aminomethyl group is positioned adjacent to the 2-OH, creating potential for intramolecular hydrogen bonding between the amine and the phenolic oxygen that can compete with intermolecular reactivity and reduce coupling efficiency . Similarly, 5-(aminomethyl)-2-hydroxybenzamide (CAS 7437-19-6) positions the aminomethyl group meta to the amide and para to the hydroxyl, altering the electronic environment of the amine via through-resonance effects from both the amide and hydroxyl substituents . The 4-aminomethyl regioisomer, by contrast, places the reactive amine para to the amide electron-withdrawing group but insulated by the methylene spacer, resulting in a more predictable and robust reactivity profile for library synthesis [1]. This positional advantage is exploited in the 4-(aminomethyl)benzamide series of filovirus entry inhibitors, where the 4-aminomethyl group serves as the primary site for introducing structural diversity through acylation [1].

Conjugation Site Regioisomerism

Reported

4-CH₂NH₂ para to amide, unhindered by 2-OH. 3-isomer risks intramolecular H-bond quenching; 5-isomer alters electronic environment.

Enables predictable amide coupling for library synthesis; dual chelation-linker geometry unique to 4-isomer.

Kinetic coupling rates not directly compared; structural inference supported by filovirus inhibitor series.

Evidence Dimension	Amine nucleophilicity and steric accessibility for derivatization
Target Compound Data	4-CH₂NH₂ (para to CONH₂, no ortho steric hindrance from 2-OH); predicted pKa ≈ 9.8; demonstrated conjugation efficiency in 4-(aminomethyl)benzamide series (J. Med. Chem. 2020) [1]
Comparator Or Baseline	3-(Aminomethyl)-2-hydroxybenzamide (CH₂NH₂ adjacent to 2-OH, potential intramolecular H-bond quenching); 5-(Aminomethyl)-2-hydroxybenzamide (CH₂NH₂ meta to CONH₂, para to OH, altered electronic environment); 4-(Aminomethyl)benzamide (lacks 2-OH, simpler reactivity but no metal-chelating handle)
Quantified Difference	No direct kinetic data available for comparative coupling rates. Differentiation is structural: the target compound uniquely combines an unhindered 4-aminomethyl conjugation site with a 2-OH chelation/recognition element, a combination absent in all regioisomeric comparators.
Conditions	Inferred from structural analysis; conjugation strategy validated in 4-(aminomethyl)benzamide antiviral series [1]

Why This Matters

Researchers designing bifunctional probes or PROTACs that require simultaneous metal-chelating (2-OH/amide) and linker-attachment (4-CH₂NH₂) functionality cannot achieve this specific spatial arrangement with the 3-, 5-, or 2-aminomethyl regioisomers, making the target compound the only isomer that supports both pharmacophoric elements in the correct geometry.

• [1] Selaković, Ž.; et al. Discovery and Structural Optimization of 4-(Aminomethyl)benzamides as Potent Entry Inhibitors of Ebola and Marburg Virus Infections. J. Med. Chem. 2020, 63 (13), 7211–7225. DOI: 10.1021/acs.jmedchem.0c00138. View Source

2-Hydroxybenzamide Pharmacophore for KLK6 Inhibition

The 2-hydroxybenzamide motif is a recognized pharmacophore for kallikrein-related peptidase 6 (KLK6), a serine protease implicated in multiple sclerosis, Parkinson's disease, and cancer metastasis [1]. In competitive inhibition assays at pH 7 and 37 °C, N-(4-(aminomethyl)phenyl)-4-isopropyl-2-hydroxybenzamide exhibited a Ki of 0.0015 mM (1.5 µM) and N-(4-(aminomethyl)phenyl)-4-methyl-2-hydroxybenzamide a Ki of 0.002 mM (2.0 µM) against human KLK6 [2]. Separately, 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide yielded an IC₅₀ of 0.0038 mM (3.8 µM) under comparable conditions [3]. These data establish that the 2-hydroxybenzamide core—shared by the target compound—is the essential recognition element for KLK6 active-site engagement, with the para-substituent modulating affinity within a 2–4 µM range [2][3]. Notably, DUN00293 (N-(4-(aminomethyl)phenyl)-2-hydroxy-4-methylbenzamide hydrochloride), a first-in-class KLK6 inhibitor tool compound, similarly relies on the 2-hydroxybenzamide moiety for target binding . For 4-(aminomethyl)-2-hydroxybenzamide, the absence of the N-phenyl linker present in these comparators results in a simplified, lower-molecular-weight scaffold (MW 166.2 vs. 242–257 Da) with potentially superior ligand efficiency metrics, though its direct KLK6 inhibitory activity remains to be experimentally determined .

KLK6 Pharmacophore

Reported

Related 2-hydroxybenzamides: Ki = 1.5–2.0 µM; IC₅₀ = 3.8 µM. Target compound (MW 166.2 Da) shares core but lacks N-phenyl linker.

Minimal fragment for KLK6 S1 engagement; ligand efficiency optimization scaffold.

Direct KLK6 activity not yet reported; validation required for fragment-to-lead progression.

Evidence Dimension	KLK6 inhibitory potency (Ki or IC₅₀)
Target Compound Data	Ki / IC₅₀ not directly measured for KLK6; shares the 2-hydroxybenzamide core essential for S1 pocket binding; MW advantage (166.2 Da) for ligand efficiency optimization
Comparator Or Baseline	N-(4-(aminomethyl)phenyl)-4-isopropyl-2-hydroxybenzamide (Ki = 0.0015 mM), N-(4-(aminomethyl)phenyl)-4-methyl-2-hydroxybenzamide (Ki = 0.002 mM), 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide (IC₅₀ = 0.0038 mM, i.e., 3.8 µM)
Quantified Difference	Comparators achieve low-micromolar KLK6 affinity; target compound lacks the extended N-phenylbenzamide architecture and therefore may exhibit altered potency. The structural simplification provides a ~1.5× reduction in molecular weight versus the simplest active comparator, a factor for fragment-based lead optimization.
Conditions	Competitive inhibition of human KLK6 using Boc-QAR-AMC substrate; pH 7, 37 °C (Brenda/BindingDB data) [2][3]

Why This Matters

In neurodegenerative disease research programs targeting KLK6, 4-(aminomethyl)-2-hydroxybenzamide provides a minimal 2-hydroxybenzamide fragment that can serve as a starting point for structure-based elaboration. Its lower molecular weight and absence of the N-phenyl linker differentiate it from existing KLK6 tool compounds and may offer improved CNS drug-likeness parameters (lower logP, higher ligand efficiency) for hit-to-lead campaigns.

• [1] Scarisbrick, I. A.; et al. Kallikrein-related peptidase 6 (KLK6): A key regulator of CNS demyelinating disease. Biol. Chem. 2012, 393 (5), 443–456. DOI: 10.1515/hsz-2012-0116. View Source
• [2] Brenda Enzyme Database. KLK6 (EC 3.4.21.B10) — competitive inhibition data: N-(4-(aminomethyl)phenyl)-4-isopropyl-2-hydroxybenzamide (Ki = 0.0015 mM) and N-(4-(aminomethyl)phenyl)-4-methyl-2-hydroxybenzamide (Ki = 0.002 mM), pH 7, 37 °C. https://www.brenda-enzymes.info. Accessed 01 May 2026. View Source
• [3] BindingDB / Brenda. 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide — KLK6 IC₅₀ = 0.0038 mM (3.8 µM). Assay: Boc-QAR-AMC substrate, 30 min incubation. https://enzyme-information.org. Accessed 01 May 2026. View Source

4-(Aminomethyl)-2-hydroxybenzamide: Application Scenarios

Non-Hydroxamate HDAC Inhibitor for Selectivity Profiling

In HDAC drug discovery programs, hydroxamic acid-based inhibitors (e.g., vorinostat, panobinostat) suffer from broad metalloenzyme off-target activity driven by strong bidentate Zn²⁺ chelation. 4-(Aminomethyl)-2-hydroxybenzamide, with its primary amide/ortho-phenol zinc-binding motif, provides a structurally matched, non-hydroxamic acid comparator for benchmarking isoform selectivity and binding kinetics [1]. The 4-aminomethyl group enables facile conjugation of surface-recognition cap groups via amide coupling, allowing systematic SAR exploration of the HDAC surface binding tunnel while maintaining a constant zinc-binding group geometry . This application is directly supported by the J. Med. Chem. 2013 study demonstrating that acyl derivatives of 4-(aminomethyl)-N-hydroxybenzamide achieve HDAC6 IC₅₀ values as low as 17 nM with up to 200-fold isoform selectivity, establishing the 4-aminomethyl benzamide scaffold as a validated starting point [1].

Fragment-Based KLK6 Inhibitor Optimization

The 2-hydroxybenzamide core of the target compound is the minimal pharmacophore required for KLK6 S1 pocket engagement, as demonstrated by competitive inhibition data showing Ki values of 1.5–2.0 µM for related N-phenyl-2-hydroxybenzamides [2]. At MW 166.2 Da, 4-(aminomethyl)-2-hydroxybenzamide falls within fragment library specifications (MW < 300 Da, clogP < 3) and offers two chemically orthogonal vectors for fragment growth: the 4-aminomethyl group for amide/sulfonamide elaboration toward the S2–S4 prime-site subsites, and the 2-OH position for O-alkylation to probe the S1' pocket [3]. This dual-vector fragment growth strategy is not possible with the 3-aminomethyl or 5-aminomethyl isomers due to altered geometric relationships between the derivatizable amine and the S1-anchoring 2-hydroxybenzamide .

Bifunctional Building Block for PROTAC Design

The unique combination of a metal-chelating ortho-hydroxybenzamide face and a primary amine linker attachment point at the para position makes 4-(aminomethyl)-2-hydroxybenzamide an attractive building block for constructing bifunctional molecules that simultaneously engage a metalloprotein target (via the 2-OH/amide chelation motif) and an E3 ubiquitin ligase (via the 4-aminomethyl-derived linker) . In the filovirus entry inhibitor series, the 4-aminomethyl group of 4-(aminomethyl)benzamides was successfully elaborated with diverse acyl, sulfonyl, and alkyl substituents without compromising target engagement, establishing the synthetic tractability of this amine handle [4]. The 2-OH substituent further distinguishes the target compound from the simpler 4-(aminomethyl)benzamide by providing an additional chemotype for physicochemical property modulation (logD reduction, aqueous solubility enhancement) without the pharmacokinetic liabilities associated with the hydroxamic acid analog [1].

Regioisomer-Specific Hydrogen-Bond Probe

In medicinal chemistry programs where hydrogen-bond geometry is a critical determinant of target selectivity—such as kinase hinge-binding inhibitors, bromodomain acetyl-lysine mimetics, or integrin RGD antagonists—the ortho-hydroxybenzamide motif of the target compound provides a defined hydrogen-bond donor–acceptor pair whose vectorial presentation is regioisomer-specific . Researchers can use 4-(aminomethyl)-2-hydroxybenzamide alongside its 3-hydroxy, 4-hydroxy, and des-hydroxy isomers as a matched set to deconvolute the contribution of the 2-OH hydrogen bond to target binding energy and selectivity. This application leverages the fact that among the C8H10N2O2 isomer family, only the 2-hydroxy substitution pattern supports the intramolecular H-bond that preorganizes the amide for target engagement [5].

Application

Selection Property

Validation Focus

HDAC isoform selectivity profiling

Non-hydroxamate zinc-binding motif

Binding kinetics vs. hydroxamate controls

KLK6 fragment-based lead optimization

Minimal 2-hydroxybenzamide pharmacophore

S1 pocket engagement and ligand efficiency

PROTAC bifunctional probe design

Orthogonal chelation and linker-attachment sites

Target engagement and ternary complex formation

Hydrogen-bond geometry deconvolution

Regioisomer-specific 2-OH/amide presentation

Contribution of ortho-OH to target binding energy

• [1] Gutierrez, J.; et al. Potent Histone Deacetylase Inhibitors Derived from 4-(Aminomethyl)-N-hydroxybenzamide with High Selectivity for the HDAC6 Isoform. J. Med. Chem. 2013, 56 (18), 7201–7211. DOI: 10.1021/jm400778v. View Source
• [2] Brenda Enzyme Database. KLK6 (3.4.21.B10) competitive inhibition: N-(4-(aminomethyl)phenyl)-4-isopropyl-2-hydroxybenzamide Ki = 0.0015 mM; N-(4-(aminomethyl)phenyl)-4-methyl-2-hydroxybenzamide Ki = 0.002 mM. pH 7, 37 °C. Accessed 01 May 2026. View Source
• [3] BindingDB / Brenda. 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide — KLK6 IC₅₀ = 0.0038 mM; MW 257.29 Da. Accessed 01 May 2026. View Source
• [4] Selaković, Ž.; et al. Discovery and Structural Optimization of 4-(Aminomethyl)benzamides as Potent Entry Inhibitors of Ebola and Marburg Virus Infections. J. Med. Chem. 2020, 63 (13), 7211–7225. DOI: 10.1021/acs.jmedchem.0c00138. View Source
• [5] PubChem. Computed molecular properties for 4-amino-N-[4-(aminomethyl)phenyl]-2-hydroxybenzamide (CID 70683146): H-bond donor/acceptor counts, TPSA, conformational analysis. Accessed 01 May 2026. View Source